tert-butyl N-(4-cyano-2-oxocyclopentyl)carbamate, Mixture of diastereomers
Overview
Description
Tert-butyl N-(4-cyano-2-oxocyclopentyl)carbamate, Mixture of diastereomers (abbreviated as TBNC) is a chemical compound that is a mixture of diastereomers. TBNC is a white to off-white powder and is used in a variety of scientific applications. TBNC is an important intermediate in the synthesis of several pharmaceuticals and is used as a catalyst in organic synthesis. TBNC is also used in the synthesis of a variety of organic compounds and in the synthesis of polymers materials.
Mechanism of Action
Tert-butyl N-(4-cyano-2-oxocyclopentyl)carbamate, Mixture of diastereomers acts as a catalyst in organic synthesis. It promotes the formation of a variety of organic compounds and polymers materials through the reaction of tert-butyl isocyanate (TBI) with 2-oxocyclopentyl-4-cyano-carbamate (OCCC). The reaction is catalyzed by a base such as sodium hydroxide and produces a mixture of diastereomers of this compound.
Biochemical and Physiological Effects
This compound has not been studied extensively for its biochemical and physiological effects. However, it is known to be an important intermediate in the synthesis of several pharmaceuticals and is used as a catalyst in organic synthesis. It is also used in the synthesis of a variety of organic compounds and in the synthesis of polymers materials.
Advantages and Limitations for Lab Experiments
The main advantage of using tert-butyl N-(4-cyano-2-oxocyclopentyl)carbamate, Mixture of diastereomers in laboratory experiments is its ability to act as a catalyst in organic synthesis. This compound promotes the formation of a variety of organic compounds and polymers materials through the reaction of tert-butyl isocyanate (TBI) with 2-oxocyclopentyl-4-cyano-carbamate (OCCC). The reaction is catalyzed by a base such as sodium hydroxide and produces a mixture of diastereomers of this compound. However, the use of this compound in laboratory experiments is limited due to its potential toxicity and its potential to cause skin irritation.
Future Directions
The use of tert-butyl N-(4-cyano-2-oxocyclopentyl)carbamate, Mixture of diastereomers in laboratory experiments could be further explored in the future. Further research could be done on the potential toxicity and skin irritation of this compound. Additionally, further research could be conducted to explore the potential applications of this compound in the synthesis of various pharmaceuticals and the synthesis of polymers materials. Finally, further research could be conducted on the mechanism of action of this compound and the potential biochemical and physiological effects of this compound.
Synthesis Methods
Tert-butyl N-(4-cyano-2-oxocyclopentyl)carbamate, Mixture of diastereomers is synthesized by the reaction of tert-butyl isocyanate (TBI) with 2-oxocyclopentyl-4-cyano-carbamate (OCCC). The reaction is carried out in an inert atmosphere such as nitrogen or argon at room temperature. The reaction is catalyzed by a base such as sodium hydroxide. The reaction produces a mixture of diastereomers of this compound.
Scientific Research Applications
Tert-butyl N-(4-cyano-2-oxocyclopentyl)carbamate, Mixture of diastereomers is used in a variety of scientific research applications. It is used as a catalyst in organic synthesis and as an intermediate in the synthesis of various pharmaceuticals. This compound is also used in the synthesis of polymers materials and a variety of organic compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-(4-cyano-2-oxocyclopentyl)carbamate involves the reaction of tert-butyl carbamate with 4-cyano-2-oxocyclopentanone in the presence of a base to form a mixture of diastereomers.", "Starting Materials": [ "tert-butyl carbamate", "4-cyano-2-oxocyclopentanone", "base (e.g. sodium hydride, potassium carbonate)" ], "Reaction": [ "Add the base to a solution of tert-butyl carbamate in a suitable solvent (e.g. THF, DMF) to form a tert-butyl carbanion.", "Add a solution of 4-cyano-2-oxocyclopentanone in the same solvent to the reaction mixture.", "Stir the reaction mixture at room temperature for several hours.", "Quench the reaction with water and extract the product with a suitable organic solvent (e.g. ethyl acetate).", "Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure to obtain a mixture of diastereomers of tert-butyl N-(4-cyano-2-oxocyclopentyl)carbamate." ] } | |
CAS RN |
2090270-00-9 |
Molecular Formula |
C11H16N2O3 |
Molecular Weight |
224.26 g/mol |
IUPAC Name |
tert-butyl N-(4-cyano-2-oxocyclopentyl)carbamate |
InChI |
InChI=1S/C11H16N2O3/c1-11(2,3)16-10(15)13-8-4-7(6-12)5-9(8)14/h7-8H,4-5H2,1-3H3,(H,13,15) |
InChI Key |
VOKPXOBQEWGRLG-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC(=O)NC1CC(CC1=O)C#N |
Purity |
95 |
Origin of Product |
United States |
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![tert-butyl N-[(3-amino-4-fluorophenyl)methyl]carbamate](/img/structure/B6236746.png)
